demethoxyfumitremorgin C
demethoxyfumitremorgin C
Demethoxyfumitremorgin C is an organic heteropentacyclic compound that is a mycotoxic indole alkaloid, consisting of fumitremorgin C lacking the 9-methoxy substituent. It has a role as a mycotoxin. It is an indole alkaloid and an organic heteropentacyclic compound.
Brand Name:
Vulcanchem
CAS No.:
111768-16-2
VCID:
VC21254305
InChI:
InChI=1S/C21H23N3O2/c1-12(2)10-17-19-14(13-6-3-4-7-15(13)22-19)11-18-20(25)23-9-5-8-16(23)21(26)24(17)18/h3-4,6-7,10,16-18,22H,5,8-9,11H2,1-2H3/t16-,17-,18-/m0/s1
SMILES:
CC(=CC1C2=C(CC3N1C(=O)C4CCCN4C3=O)C5=CC=CC=C5N2)C
Molecular Formula:
C21H23N3O2
Molecular Weight:
349.4 g/mol
demethoxyfumitremorgin C
CAS No.: 111768-16-2
Cat. No.: VC21254305
Molecular Formula: C21H23N3O2
Molecular Weight: 349.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Demethoxyfumitremorgin C is an organic heteropentacyclic compound that is a mycotoxic indole alkaloid, consisting of fumitremorgin C lacking the 9-methoxy substituent. It has a role as a mycotoxin. It is an indole alkaloid and an organic heteropentacyclic compound. |
|---|---|
| CAS No. | 111768-16-2 |
| Molecular Formula | C21H23N3O2 |
| Molecular Weight | 349.4 g/mol |
| IUPAC Name | (1S,12S,15S)-12-(2-methylprop-1-enyl)-10,13,19-triazapentacyclo[11.7.0.03,11.04,9.015,19]icosa-3(11),4,6,8-tetraene-14,20-dione |
| Standard InChI | InChI=1S/C21H23N3O2/c1-12(2)10-17-19-14(13-6-3-4-7-15(13)22-19)11-18-20(25)23-9-5-8-16(23)21(26)24(17)18/h3-4,6-7,10,16-18,22H,5,8-9,11H2,1-2H3/t16-,17-,18-/m0/s1 |
| Standard InChI Key | LQXCSIKDOISJTI-BZSNNMDCSA-N |
| Isomeric SMILES | CC(=C[C@H]1C2=C(C[C@@H]3N1C(=O)[C@@H]4CCCN4C3=O)C5=CC=CC=C5N2)C |
| SMILES | CC(=CC1C2=C(CC3N1C(=O)C4CCCN4C3=O)C5=CC=CC=C5N2)C |
| Canonical SMILES | CC(=CC1C2=C(CC3N1C(=O)C4CCCN4C3=O)C5=CC=CC=C5N2)C |
| Appearance | Powder |
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